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Compound of Interest

Compound Name: 1-Pyrenebutanol

Cat. No.: B1224789

Technical Support Center: 1-Pyrenebutanol

This guide provides best practices for the storage and handling of 1-Pyrenebutanol to ensure
its stability and integrity in research applications. It is intended for researchers, scientists, and
professionals in drug development.

Frequently Asked Questions (FAQSs)

Storage and Stability

e Q1: What are the recommended storage conditions for 1-Pyrenebutanol? Al: To ensure the
long-term stability of 1-Pyrenebutanol, it should be stored in a cool, dry, and well-ventilated
area.[1] It is crucial to keep the container tightly sealed to prevent contamination and
degradation.[1] For optimal stability, it is recommended to store the compound at room
temperature.[2]

e Q2: How should I store 1-Pyrenebutanol to prevent degradation? A2: 1-Pyrenebutanol
should be stored in its original container, which is typically a polyethylene or polypropylene
container, to avoid reactions with incompatible materials.[1] The container should be securely
sealed and protected from physical damage.[1] As pyrene derivatives can be sensitive to
light, storing the container in a dark place or using an amber vial is a recommended
precautionary measure to prevent photodegradation.
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e Q3: What is the expected shelf-life of 1-Pyrenebutanol? A3: While specific shelf-life data for
1-Pyrenebutanol is not readily available, the product is considered stable under
recommended storage conditions.[1] To ensure its integrity, it is best practice to use it within
the manufacturer's recommended timeframe and to regularly inspect the material for any
changes in appearance.

Handling and Safety

e Q4: What personal protective equipment (PPE) should | use when handling 1-
Pyrenebutanol? A4: When handling 1-Pyrenebutanol, it is essential to use appropriate
personal protective equipment to avoid direct contact. This includes wearing a dust mask
(such as a type N95), safety glasses or eyeshields, and chemical-resistant gloves.[3]

e Q5: What are the primary hazards associated with 1-Pyrenebutanol? A5: 1-Pyrenebutanol
is considered a hazardous substance.[1] It can cause skin irritation, serious eye irritation,
and may cause respiratory irritation.[4] It is important to avoid inhalation of the powder and
any direct contact with skin and eyes.[1]

e Q6: How should I handle spills of 1-Pyrenebutanol? A6: For minor spills, you should
immediately clean them up using dry procedures to avoid generating dust.[1] Wear your full
PPE, and sweep or vacuum the spilled material into a clean, dry, and sealable container for
disposal.[1] For major spills, it is important to alert others in the area and, if necessary,
emergency responders.[1]

Experimental Use

e Q7:In what solvents is 1-Pyrenebutanol soluble? A7: The safety data sheet indicates that 1-
Pyrenebutanol does not mix well with water.[1] Based on its chemical structure as a pyrene
derivative with an alcohol functional group, it is expected to be soluble in a range of organic
solvents such as dichloromethane, chloroform, acetone, and ethyl acetate. However, it is
always recommended to perform a small-scale solubility test with the desired solvent before
preparing a stock solution for your experiment.

e QB8: Are there any known incompatibilities for 1-Pyrenebutanol? A8: Yes, 1-Pyrenebutanol
should be stored away from incompatible materials, particularly oxidizing agents like nitrates,
oxidizing acids, and chlorine bleaches, as contact with these may result in ignition.[1]
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Quantitative Data Summary

Property Value Source
Molecular Formula C20H180 [31[5][6]
Molecular Weight 274.36 g/mol [31[5][6]
Melting Point 80-83 °C [2][3]

Yellow-tan powder / White to
Appearance ) ) [1112]
light yellow solid

Purity 99% [315]

Experimental Workflow

Below is a generalized workflow for handling and using 1-Pyrenebutanol in a typical laboratory
experiment. This workflow emphasizes safety and proper handling to ensure experimental
success and user safety.
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Caption: General workflow for handling 1-Pyrenebutanol.

General Experimental Workflow for 1-Pyrenebutanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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